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Compound of Interest

Compound Name: Nonyl 7-bromoheptanoate

Cat. No.: B15551566

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed calculation of the molecular weight of Nonyl 7-
bromoheptanoate, a crucial parameter for experimental design and data analysis in research
and development.

Determination of Molecular Formula

The chemical name "nonyl 7-bromoheptanoate” provides the necessary information to
deduce its molecular structure and formula.

e Heptanoate: This indicates a seven-carbon carboxylic acid derivative. The "-oate" suffix
signifies an ester.

e 7-bromo: A bromine atom is substituted at the seventh carbon of the heptanoate backbone.
e Nonyl: A nine-carbon alkyl chain (nonyl group) is attached to the ester's oxygen atom.
Based on this nomenclature, the chemical structure is Br-(CH2)s-COO-(CHz2)s-CHs.

The molecular formula is determined by summing the atoms:

e Carbon (C): 7 (from heptanoate) + 9 (from nonyl) = 16

e Hydrogen (H): 12 (from the bromo-heptanoyl chain) + 19 (from the nonyl chain) = 31

e Bromine (Br): 1
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e Oxygen (O): 2 (from the ester group)

Thus, the molecular formula for nonyl 7-bromoheptanoate is C16H31BrO-.

Molecular Weight Calculation

The molecular weight is calculated by summing the atomic weights of each constituent atom in
the molecule. The standard atomic weights used are provided by the International Union of
Pure and Applied Chemistry (IUPAC).

Atomic Weight Total Weight
Element Symbol Count

(amu) (amu)
Carbon C 12.011 16 192.176
Hydrogen H 1.008 31 31.248
Bromine Br 79.904[1][2][3] 1 79.904
Oxygen o} 15.999 2 31.998

The sum of these values provides the molecular weight of the compound.

Parameter Value
Molecular Formula C16H31BrO:2
Calculated Molecular Weight 335.33 g/mol

Experimental Protocols and Signaling Pathways

The calculation of a compound's molecular weight is a theoretical determination based on its
atomic composition and established atomic weights. As such, experimental protocols for its
determination (e.g., mass spectrometry) are not detailed here. This document's scope is
confined to the computational derivation of this fundamental chemical property.

Similarly, signaling pathway diagrams are used to visualize biological processes and molecular
interactions, which are not relevant to the intrinsic molecular weight of a chemical compound.
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Visualization of Molecular Weight Calculation

The following diagram illustrates the logical workflow for calculating the molecular weight from
the compound's formula and the atomic weights of its constituent elements.

Molecular Formula

Ci6H31BrO2z
| P| Summation of Atomic Weights Molecular Weight
’—> (16C) + (31H) + (1Br) + (20) 335.33 g/mol
Standard Atomic Weights
(C, H, Br, O)

Click to download full resolution via product page

Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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